Cas no 1100029-03-5 (6-(Furan-2-yl)-N,3-dimethyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide)

• Product Name: 6-(Furan-2-yl)-N,3-dimethyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• CAS No: 1100029-03-5
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 4934078
• Update Time: 2023-08-22

6-(Furan-2-yl)-N,3-dimethyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z229540140
• 6-(furan-2-yl)-N,3-dimethyl-N-[(2-pyrrolidin-1-ylphenyl)methyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• 6-(furan-2-yl)-N,3-dimethyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• 6-(Furan-2-yl)-N,3-dimethyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

• Inchi： 1S/C24H24N4O3/c1-16-22-18(14-19(21-10-7-13-30-21)25-23(22)31-26-16)24(29)27(2)15-17-8-3-4-9-20(17)28-11-5-6-12-28/h3-4,7-10,13-14H,5-6,11-12,15H2,1-2H3
• InChI Key： HUKPWRJOIAFOMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2=CC=CO2)N=C2C=1C(C)=NO2)N(C)CC1=CC=CC=C1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 628
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6